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Compound of Interest

Compound Name: Ethyltrimethylammonium bromide

Cat. No.: B031202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of ethyltrimethylammonium bromide in various organic solvents. Ethyltrimethylammonium
bromide, a quaternary ammonium salt, sees wide application in organic synthesis, most

notably as a phase-transfer catalyst.[1] Understanding its solubility is paramount for optimizing

reaction conditions, developing purification strategies, and formulating products.

While extensive quantitative solubility data for ethyltrimethylammonium bromide across a

broad spectrum of organic solvents is not readily available in published literature, this guide

synthesizes existing qualitative information, provides a detailed experimental protocol for

determining solubility, and presents data for a structurally similar compound to serve as a

valuable reference.

Quantitative Solubility Data
Precise, tabulated quantitative solubility data for ethyltrimethylammonium bromide in a

range of common organic solvents remains an area requiring further experimental

investigation. However, based on available chemical literature, the following qualitative

descriptions can be offered:

Methanol: Slightly soluble.[2]
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Water: Slightly soluble.[2]

Acetone: Noted as a particularly suitable solvent for recrystallization, which indicates that

ethyltrimethylammonium bromide has high solubility in hot acetone and lower solubility at

cooler temperatures.[1]

Ethanol and Isopropanol: These alcohols are reported to be effective washing solvents

during the purification of quaternary alkyl ammonium salts, suggesting some degree of

solubility.[1]

Ethyl Acetate: Has been reported as an effective recrystallization solvent.[1]

For comparative purposes, the following table summarizes the solubility of a closely related

compound, tetramethylammonium bromide, in several organic solvents. While not a direct

substitute, this data can provide an initial indication of the expected solubility behavior of

ethyltrimethylammonium bromide.

Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

1-Butanol 25 0.062

Acetonitrile 25 0.22

Chloroform 25 0.0057

Diethyl Ether - Insoluble

Ethanol - Sparingly soluble

Methanol 25 4.32

Water 20 55

Data for tetramethylammonium bromide, sourced from a chemical database.[3]

Experimental Protocol: Determination of
Ethyltrimethylammonium Bromide Solubility
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To empower researchers to generate precise and reliable solubility data, the following detailed

experimental protocol, adapted from established gravimetric methods for similar quaternary

ammonium salts, is provided.

Objective: To determine the solubility of ethyltrimethylammonium bromide in a given organic

solvent at a specified temperature.

Materials:

Ethyltrimethylammonium bromide (high purity)

Selected organic solvent (analytical grade)

Distilled or deionized water (for cleaning)

Analytical balance (± 0.0001 g)

Thermostatic water bath or incubator

Magnetic stirrer and stir bars

Conical flasks with stoppers

Volumetric flasks

Pipettes

Syringe filters (solvent-compatible)

Oven

Desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of ethyltrimethylammonium bromide to a conical flask

containing a known volume of the selected organic solvent. The presence of undissolved
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solid at the bottom of the flask is essential to ensure saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic bath set to the desired temperature and allow it to

equilibrate.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure that equilibrium between the dissolved and undissolved solute is

reached.

Sample Withdrawal:

Once equilibrium is achieved, cease stirring and allow the undissolved solid to settle.

Carefully withdraw a precise volume (e.g., 10 mL) of the clear supernatant using a pipette.

To avoid transferring any solid particles, it is highly recommended to use a syringe filter

that is compatible with the chosen solvent.

Gravimetric Analysis:

Transfer the collected aliquot of the saturated solution to a pre-weighed, clean, and dry

evaporating dish.

Carefully evaporate the solvent in a well-ventilated fume hood. A gentle stream of nitrogen

or air can be used to accelerate this process. Avoid excessive heating that could cause

decomposition of the solute.

Once the solvent appears to be fully evaporated, place the evaporating dish in an oven at

a temperature sufficient to remove any residual solvent without decomposing the

ethyltrimethylammonium bromide (e.g., 60-80°C).

Periodically remove the dish from the oven, allow it to cool to room temperature in a

desiccator, and weigh it. Repeat this process until a constant weight is achieved.

Calculation of Solubility:
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Calculate the mass of the dissolved ethyltrimethylammonium bromide by subtracting

the initial mass of the empty evaporating dish from the final constant mass of the dish

containing the dried solute.

The solubility can then be expressed in various units, such as grams per 100 g of solvent

or moles per liter.

Visualization of the Phase-Transfer Catalysis
Mechanism
A primary application of ethyltrimethylammonium bromide is as a phase-transfer catalyst,

facilitating reactions between reactants located in immiscible phases (typically aqueous and

organic). The following diagram illustrates the general mechanism of phase-transfer catalysis

by a quaternary ammonium salt like ethyltrimethylammonium bromide.
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Caption: Mechanism of phase-transfer catalysis by a quaternary ammonium salt (Q⁺X⁻).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32082645.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=11679
https://www.benchchem.com/product/b031202#ethyltrimethylammonium-bromide-solubility-in-organic-solvents
https://www.benchchem.com/product/b031202#ethyltrimethylammonium-bromide-solubility-in-organic-solvents
https://www.benchchem.com/product/b031202#ethyltrimethylammonium-bromide-solubility-in-organic-solvents
https://www.benchchem.com/product/b031202#ethyltrimethylammonium-bromide-solubility-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

